Cas no 941992-41-2 (N'-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-(2-methylpropyl)ethanediamide)

• Product Name: N'-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-(2-methylpropyl)ethanediamide
• CAS No: 941992-41-2
• MF: C₁₉H₂₄N₄O₂S
• MW: 372.484462738037
• CID: 5502939
• PubChem ID: 7685362
• Update Time: 2025-08-04

N'-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-(2-methylpropyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-(2-(2,4-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-N2-isobutyloxalamide
• N'-[2-(2,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-N-(2-methylpropyl)ethanediamide
• F2780-0612
• AKOS024466045
• 941992-41-2
• N'-[2-(2,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-N-(2-methylpropyl)oxamide
• N'-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-(2-methylpropyl)ethanediamide

• Inchi： 1S/C19H24N4O2S/c1-11(2)8-20-18(24)19(25)21-17-14-9-26-10-15(14)22-23(17)16-6-5-12(3)7-13(16)4/h5-7,11H,8-10H2,1-4H3,(H,20,24)(H,21,25)
• InChI Key： SJTKUTLSYZXANQ-UHFFFAOYSA-N
• SMILES： S1CC2C(C1)=C(NC(C(NCC(C)C)=O)=O)N(C1C=CC(C)=CC=1C)N=2

Computed Properties

• Exact Mass: 372.16199719g/mol
• Monoisotopic Mass: 372.16199719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 101Ų

Additional information on N'-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-(2-methylpropyl)ethanediamide

Comprehensive Analysis of N'-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-(2-methylpropyl)ethanediamide (CAS No. 941992-41-2)

The compound N'-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-(2-methylpropyl)ethanediamide (CAS No. 941992-41-2) is a specialized organic molecule with a unique structural framework. Its intricate design combines a thienopyrazole core with a dimethylphenyl substituent and an ethanediamide linkage, making it a subject of interest in pharmaceutical and materials science research. This article delves into its properties, applications, and relevance to current scientific trends, addressing common queries from researchers and industry professionals.

One of the most frequently searched questions about this compound revolves around its synthetic pathway. The synthesis of CAS No. 941992-41-2 typically involves multi-step organic reactions, including cyclization and amidation processes. Researchers often explore its structure-activity relationship (SAR) to optimize its performance in target applications. The presence of the thieno[3,4-c]pyrazole moiety is particularly noteworthy, as it contributes to the compound's stability and reactivity, making it a candidate for drug discovery projects.

In recent years, the demand for heterocyclic compounds like N'-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-(2-methylpropyl)ethanediamide has surged due to their potential in bioactive molecule design. This aligns with the growing interest in small-molecule therapeutics and precision medicine. The compound's pharmacokinetic properties, such as solubility and metabolic stability, are often discussed in forums and academic papers, reflecting its relevance to modern drug development.

Another hot topic tied to this compound is its role in material science innovations. The thienopyrazole scaffold is known for its electronic properties, which are valuable in designing organic semiconductors and photovoltaic materials. Researchers investigating CAS No. 941992-41-2 frequently inquire about its optical characteristics and thermal stability, as these factors are critical for applications in flexible electronics and energy storage solutions.

From a regulatory perspective, N'-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N-(2-methylpropyl)ethanediamide is not classified as a hazardous substance under major global frameworks. However, users often search for safety data sheets (SDS) and handling guidelines to ensure compliance with laboratory protocols. Its environmental impact and biodegradability are also areas of interest, particularly for industries focused on green chemistry.

In conclusion, CAS No. 941992-41-2 represents a versatile compound with significant potential across multiple disciplines. Whether in drug discovery, advanced materials, or sustainable chemistry, its unique attributes continue to inspire innovation. By addressing common search queries and aligning with contemporary scientific trends, this overview aims to provide a valuable resource for professionals navigating the complexities of this fascinating molecule.